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Compound of Interest

Compound Name: Dipentaerythritol hexaacrylate

Cat. No.: B012369

An In-depth Technical Guide to Dipentaerythritol
Hexaacrylate (DPHA)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Dipentaerythritol hexaacrylate (DPHA), a
multifunctional acrylate monomer. It details its chemical identity, physicochemical properties,
synthesis, and key applications relevant to scientific research and development.

Chemical Identity and Molecular Structure

Dipentaerythritol hexaacrylate, commonly known as DPHA, is a high-functionality monomer
recognized for its role as a premium crosslinking agent.[1] Its structure features six acrylate
functional groups, which allows for the formation of densely crosslinked polymer networks upon
polymerization.[1][2][3] This high crosslink density imparts exceptional hardness, chemical
resistance, and thermal stability to the resulting materials.[1][2]

o CAS Number: 29570-58-9[2][4][5][6][7]
e Molecular Formula: C2sH34013[2][6][7]

e IUPAC Name: [3-prop-2-enoyloxy-2-[[3-prop-2-enoyloxy-2,2-bis(prop-2-
enoyloxymethyl)propoxy]methyl]-2-(prop-2-enoyloxymethyl)propyl] prop-2-enoate[2][8]
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e Synonyms: DPHA, 2-[[3-(Acryloyloxy)-2,2-bis[(acryloyloxy)methyl]propoxy]methyl]-2-
[(acryloyloxy)methyl]-1,3-propanediyl Diacrylate[4]

Physicochemical and Quantitative Data

DPHA is typically a colorless to pale yellow viscous liquid.[3][9] It is insoluble in water but
soluble in some organic solvents like ethanol and toluene.[9] A summary of its key quantitative
properties is presented below.

Property Value Reference

Molecular Weight 578.56 g/mol [71191[10]

Density ~1.184 g/cm? (Predicted) [319]

Boiling Point 640.7.1 55.0 °C at 760 mmHg 31[9]
(Predicted)

Flash Point 266.2 °C [3]

Polar Surface Area 167.03 A2 [3]

Refractive Index 1.494 [3]

Synthesis and Experimental Protocol

The primary method for synthesizing Dipentaerythritol hexaacrylate is through the
esterification of dipentaerythritol with acrylic acid.[9][11] This reaction is typically conducted in
the presence of an acid catalyst and a polymerization inhibitor to prevent premature
polymerization of the acrylate groups.

Experimental Protocol: Esterification of Dipentaerythritol
A common laboratory-scale synthesis involves the following key steps:

» Reactant Charging: Dipentaerythritol and a molar excess of acrylic acid are charged into a
reaction vessel equipped with a stirrer, thermometer, and a reflux condenser with a Dean-
Stark trap.
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» Solvent and Catalyst Addition: A solvent such as toluene is added to facilitate azeotropic
removal of water, a byproduct of the esterification. An acid catalyst, like p-toluenesulfonic
acid, is introduced.[9]

« Inhibitor Addition: A polymerization inhibitor is added to prevent the acrylic acid and the
product from polymerizing at elevated temperatures.

o Reaction: The mixture is heated to reflux. The water produced during the reaction is
continuously removed as an azeotrope with the solvent. The reaction progress is monitored
until the theoretical amount of water is collected.

 Purification: After the reaction is complete, the mixture is cooled. The catalyst is neutralized,
and the solution is washed to remove unreacted acid and other impurities. The solvent is
then removed under reduced pressure to yield the final DPHA product.

One study identified optimal reaction conditions as using p-toluenesulfonic acid as a catalyst,
toluene as the solvent, with a molar ratio of acid to alcohol of 7.2:1, reacting for 4 hours, which
resulted in a yield of 71.4%.[9]
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Caption: General workflow for the synthesis of DPHA via esterification.
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Applications in Research and Development

DPHA's unique properties make it a valuable component in various advanced applications. Its
high reactivity and ability to form dense, stable networks are particularly advantageous.[1][3]

o UV/EB Curable Coatings and Inks: DPHA is a key monomer in radiation-curable
formulations. It provides exceptional surface hardness, scratch resistance, and chemical
durability to coatings for wood, plastics, and metals.[1][2][12]

o Adhesives: It is used as a crosslinking agent to enhance the mechanical properties and
bonding strength of structural and pressure-sensitive adhesives.[2][11]

» 3D Printing and Additive Manufacturing: In photopolymer resins for 3D printing, DPHA's high
functionality and rapid curing contribute to the creation of mechanically strong and
dimensionally stable parts.[1]

o Biomedical Applications: Research has shown DPHA's utility in creating biocompatible
polymer scaffolds for tissue engineering. These scaffolds have been demonstrated to
support cell adhesion and proliferation, indicating potential for applications like bone tissue
regeneration.[1]

e Drug Development: In the context of drug development, DPHA serves as a fully
characterized reference standard for analytical method development and validation,
particularly for APl Acrylic Acid and its derivatives.[6] It is also used in the preparation of UV-
curable emulsions for potential drug delivery systems.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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